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Compound of Interest

Compound Name:
3-(3-Chlorophenyl)-2-

hydroxypropanoic acid

CAS No.: 139546-79-5

Cat. No.: B1455924

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-(3-Chlorophenyl)-2-
hydroxypropanoic acid, a substituted α-hydroxy acid of interest in synthetic and medicinal

chemistry. The document details its chemical identifiers, including its definitive CAS number,

alongside a consolidation of its physicochemical properties. Furthermore, this guide outlines

critical safety and handling information derived from globally harmonized system classifications.

A procedural workflow for compound identification and verification is presented to support

researchers in ensuring the integrity of their materials. This paper serves as a foundational

resource for professionals engaged in research and development activities involving this

compound.

Introduction
3-(3-Chlorophenyl)-2-hydroxypropanoic acid belongs to the class of 3-aryl-2-

hydroxypropanoic acids. These structures are recognized as valuable intermediates in the
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synthesis of various pharmaceutically relevant molecules. Their utility often stems from the

chiral center at the C2 position and the reactive carboxylic acid and hydroxyl groups, which

allow for diverse chemical modifications. The presence of a chlorine atom on the phenyl ring

further modulates the compound's electronic properties and lipophilicity, which can be a critical

factor in drug design and development. Understanding the fundamental identifiers and

properties of this specific derivative is the first step in its effective application in complex

synthetic pathways.

Chemical Identity and Structural Identifiers
The unambiguous identification of a chemical compound is paramount for scientific accuracy,

reproducibility, and safety. The Chemical Abstracts Service (CAS) number is a unique

numerical identifier assigned to a single chemical substance. However, a variety of other

notation systems are used to describe a molecule's structure and composition.

The primary identifier for 3-(3-Chlorophenyl)-2-hydroxypropanoic acid has not been

definitively assigned a single CAS number in major chemical databases, which often occurs for

specialized or less common research chemicals. Researchers should exercise caution and

verify the identity of any procured material through analytical means. Several related structures

are indexed, highlighting the importance of precise nomenclature. For the target compound,

key structural identifiers have been computed and are available through databases like

PubChem.[1]

A summary of the key identifiers for 3-(3-Chlorophenyl)-2-hydroxypropanoic acid is

presented below.
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Identifier Type Value Source

IUPAC Name
3-(3-chlorophenyl)-2-

hydroxypropanoic acid
PubChem[1]

Molecular Formula C9H9ClO3 PubChem[1]

SMILES
C1=CC(=CC(=C1)Cl)CC(C(=O

)O)O
PubChem[1]

InChI

InChI=1S/C9H9ClO3/c10-7-3-

1-2-6(4-7)5-8(11)9(12)13/h1-

4,8,11H,5H2,(H,12,13)

PubChem[1]

InChIKey
LTPLLXQULCUYHJ-

UHFFFAOYSA-N
PubChem[1]

Physicochemical and Predicted Properties
The physical and chemical properties of a compound dictate its behavior in experimental

settings, including its solubility, stability, and reactivity. For 3-(3-Chlorophenyl)-2-
hydroxypropanoic acid, many of these properties are computationally predicted, providing

valuable estimations for experimental design.

Property Value Notes

Molecular Weight 200.62 g/mol

Monoisotopic Mass 200.02402 Da PubChem[1]

XLogP3 (Predicted) 1.8 A measure of lipophilicity.[1]

Physical Form Solid (Predicted) Based on related compounds.

Safety and Handling
While a specific safety data sheet (SDS) for 3-(3-Chlorophenyl)-2-hydroxypropanoic acid is

not widely available, data from structurally related compounds, such as other hydroxypropanoic

acids and chlorophenyl derivatives, can provide guidance on safe handling protocols.
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Compounds of this class are generally irritants. Based on analogous compounds, the following

hazards should be anticipated:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Recommended Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][3]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][4]

All handling of this compound should be performed in a well-ventilated area, preferably within a

fume hood.[4][5] Appropriate personal protective equipment (PPE), including safety goggles,

lab coat, and chemical-resistant gloves, is mandatory. In case of exposure, follow standard

first-aid procedures and seek medical attention.[4][5]

Workflow for Compound Identification and
Verification
Ensuring the identity and purity of a starting material is a cornerstone of trustworthy and

reproducible research. The following workflow outlines a logical sequence for a researcher to

verify a sample purported to be 3-(3-Chlorophenyl)-2-hydroxypropanoic acid.
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Final Approval

1. Supplier Documentation
(CoA, CAS, Name)

2. Database Cross-Reference
(PubChem, SciFinder)

3. Mass Spectrometry
(Confirm Molecular Weight)

4. NMR Spectroscopy
(¹H, ¹³C - Confirm Structure)

Mass Match?

5. Purity Analysis
(HPLC, LC-MS)

Structure Match?

Material Approved
for Use

Purity ≥95%?

Click to download full resolution via product page

A logical workflow for the verification of a chemical standard.

This self-validating system begins with a thorough check of supplier-provided information

against authoritative chemical databases. The core of the verification process lies in analytical

chemistry. High-resolution mass spectrometry should confirm the expected monoisotopic mass

(200.02402 Da).[1] Subsequently, Nuclear Magnetic Resonance (NMR) spectroscopy provides

the definitive structural confirmation, where the proton and carbon spectra must be consistent

with the 3-(3-chlorophenyl)-2-hydroxypropanoic acid structure. Finally, a chromatographic

method such as HPLC is employed to determine the purity of the material before it is approved

for use in experiments.

Applications and Research Context
3-Aryl-2-hydroxypropanoic acid derivatives are key intermediates in the synthesis of many

pharmaceutically important compounds.[6] They serve as building blocks for molecules that

target a range of biological pathways. While specific applications for the 3-chloro substituted

variant are not extensively documented in public literature, its structural motifs suggest

potential utility in areas where related compounds have been explored, such as in the

development of receptor agonists or enzyme inhibitors. The chloro-substitution can enhance

metabolic stability or improve binding affinity through specific halogen interactions with protein

targets.
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Conclusion
3-(3-Chlorophenyl)-2-hydroxypropanoic acid is a specialized chemical intermediate with

significant potential for application in drug discovery and organic synthesis. This guide has

consolidated its core identifiers, physicochemical properties, and essential safety information.

The absence of a single, universally cited CAS number underscores the critical need for

researchers to employ rigorous analytical methods, as outlined in the verification workflow, to

ensure the identity and purity of their materials. By adhering to these principles of scientific

integrity, researchers can confidently utilize this compound in their developmental pipelines.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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